Cas no 2580207-13-0 (3-amino-2,2-difluorobicyclo1.1.1pentane-1-carboxylic acid)

• Product Name: 3-amino-2,2-difluorobicyclo1.1.1pentane-1-carboxylic acid
• CAS No: 2580207-13-0
• MF: C₆H₇F₂NO₂
• MW: 163.122088670731
• CID: 5660891
• PubChem ID: 165887545
• Update Time: 2025-11-01

3-amino-2,2-difluorobicyclo1.1.1pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580207-13-0
• EN300-27727011
• EN300-37392287
• 3-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid
• (1r,3r)-3-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid
• 3-amino-2,2-difluorobicyclo1.1.1pentane-1-carboxylic acid

• Inchi： 1S/C6H7F2NO2/c7-6(8)4(3(10)11)1-5(6,9)2-4/h1-2,9H2,(H,10,11)
• InChI Key： NCTLZQUCCCSGKR-UHFFFAOYSA-N
• SMILES： FC1(C2(CC1(C(=O)O)C2)N)F

Computed Properties

• Exact Mass: 163.04448479g/mol
• Monoisotopic Mass: 163.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-2,2-difluorobicyclo1.1.1pentane-1-carboxylic acid

Introduction to 3-amino-2,2-difluorobicyclo1.1.1pentane-1-carboxylic acid (CAS No: 2580207-13-0)

3-amino-2,2-difluorobicyclo1.1.1pentane-1-carboxylic acid, identified by its unique Chemical Abstracts Service (CAS) number 2580207-13-0, is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This bicyclic structure, featuring a fluorinated and amino-substituted framework, exhibits promising properties that make it a valuable scaffold for the development of novel therapeutic agents. The compound's intricate molecular architecture, characterized by its fused cycloalkane ring system and functional groups, positions it as a candidate for further exploration in drug discovery initiatives.

The structural features of 3-amino-2,2-difluorobicyclo1.1.1pentane-1-carboxylic acid contribute to its potential biological activity. The presence of two fluorine atoms at the 2-position introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Additionally, the amino group at the 1-position provides a site for further derivatization, allowing chemists to explore various modifications that could enhance pharmacological properties. These structural elements are critical in determining the compound's interactions with biological targets, making it a subject of considerable interest in computational modeling and experimental studies.

In recent years, there has been growing attention on fluorinated heterocycles as pharmacophores due to their ability to improve metabolic stability, binding affinity, and overall drug-like properties. The bicyclic core of 3-amino-2,2-difluorobicyclo1.1.1pentane-1-carboxylic acid aligns with this trend, offering a versatile platform for designing molecules with enhanced efficacy and reduced toxicity. Researchers have leveraged computational methods to predict the binding modes of this compound to various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of 3-amino-2,2-difluorobicyclo1.1.1pentane-1-carboxylic acid is its potential as a building block for more complex molecules. By incorporating this scaffold into larger structures, scientists can create derivatives with tailored biological activities. For instance, studies have demonstrated that modifications at the carboxylic acid group can yield compounds with improved solubility and bioavailability, crucial factors for successful drug development. Furthermore, the fluorine atoms can serve as handles for further functionalization, enabling the synthesis of analogs with enhanced pharmacokinetic profiles.

The synthesis of 3-amino-2,2-difluorobicyclo1.1.1pentane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic ring system requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to access this compound efficiently. These methods not only facilitate the production of 2580207-13-0 but also provide insights into scalable processes that could be applied to other complex molecules.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in drug design. 3-amino-2,2-difluorobicyclo1.1.1pentane-1-carboxylic acid has been studied extensively to understand how changes in its structure influence its biological activity. Computational models have played a pivotal role in predicting these effects, allowing researchers to make informed decisions about molecular modifications. For example, virtual screening techniques have been used to identify potential derivatives with improved binding affinity to target proteins. Such approaches are instrumental in accelerating the discovery process and reducing the time required to bring new drugs to market.

The potential applications of 3-amino-2,2-difluorobicyclo1.1.1pentane-1-carboxylic acid extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications, particularly in the development of advanced polymers and liquid crystals. The fluorinated moieties contribute to thermal stability and chemical resistance, properties that are highly valued in industrial settings. As research continues to uncover new uses for this compound, its versatility is likely to drive further innovation across multiple disciplines.

In conclusion,3-amino-2,2-difluorobicyclo1.1.1pentane-1-carboxylic acid (CAS No: 2580207-13-0) represents a promising compound with significant potential in medicinal chemistry and beyond. Its structural complexity and functional diversity make it a valuable scaffold for drug discovery initiatives aimed at addressing unmet medical needs。The ongoing research into this molecule underscores its importance as a tool for scientific exploration and technological advancement。As our understanding of its properties grows，so too does its potential to contribute to breakthroughs in health care and materials science。